Cas no 1785242-64-9 (6-Bromo-2-(difluoromethyl)-1-methylindole)

• Product Name: 6-Bromo-2-(difluoromethyl)-1-methylindole
• CAS No: 1785242-64-9
• MF: C₁₀H₈BrF₂N
• MW: 260.078028678894
• CID: 5969706
• PubChem ID: 84709980
• Update Time: 2025-07-02

6-Bromo-2-(difluoromethyl)-1-methylindole Chemical and Physical Properties

Names and Identifiers

• 1785242-64-9
• 6-Bromo-2-(difluoromethyl)-1-methylindole
• 6-bromo-2-(difluoromethyl)-1-methyl-1H-indole
• EN300-6511620

• Inchi： 1S/C10H8BrF2N/c1-14-8-5-7(11)3-2-6(8)4-9(14)10(12)13/h2-5,10H,1H3
• InChI Key： OBKVVNMQYBJQBO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(F)F)N(C)C=2C=1

Computed Properties

• Exact Mass: 258.98082g/mol
• Monoisotopic Mass: 258.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 6-Bromo-2-(difluoromethyl)-1-methylindole

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-1-methylindole (CAS No. 1785242-64-9): Properties, Applications, and Research Insights

The compound 6-Bromo-2-(difluoromethyl)-1-methylindole (CAS No. 1785242-64-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a brominated indole core and a difluoromethyl group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammation and metabolic disorders.

One of the most searched questions about 6-Bromo-2-(difluoromethyl)-1-methylindole revolves around its synthetic routes and purity optimization. Recent studies highlight its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for creating complex molecules. The presence of the bromo substituent at the 6-position enhances its reactivity, enabling precise modifications for tailored applications. This aligns with the growing demand for highly functionalized indole derivatives in medicinal chemistry.

In the context of green chemistry, a trending topic in 2024, 6-Bromo-2-(difluoromethyl)-1-methylindole is being evaluated for its compatibility with solvent-free synthesis and catalytic methods. Environmental concerns have driven researchers to explore atom-efficient protocols for its production, reducing waste and energy consumption. Such advancements address frequent queries about sustainable chemical processes while maintaining yield and selectivity.

The compound’s physicochemical properties, such as solubility in polar aprotic solvents (e.g., DMF, DMSO) and stability under ambient conditions, are frequently discussed in forums. Its melting point and spectral data (NMR, LC-MS) are well-documented, aiding in quality control during scale-up. These details are crucial for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies.

Another hot topic is the application of 6-Bromo-2-(difluoromethyl)-1-methylindole in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. Its modular structure allows conjugation with E3 ligase ligands, making it a candidate for degrading disease-causing proteins. This aligns with searches for next-generation therapeutics and targeted protein degradation strategies.

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In summary, 6-Bromo-2-(difluoromethyl)-1-methylindole (CAS No. 1785242-64-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility in organic synthesis, coupled with emerging applications in biotechnology, ensures its continued relevance in scientific literature and industrial workflows.